Cas no 930070-06-7 (N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl-2,2-dimethylpropanamide)

N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl-2,2-dimethylpropanamide is a specialized organic compound featuring a pyrrolidinone moiety linked to a methoxyphenyl group and a dimethylpropanamide structure. Its unique molecular architecture imparts potential advantages in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The methoxy and pyrrolidinone groups enhance solubility and binding affinity, while the dimethylpropanamide backbone contributes to metabolic stability. This compound is valued for its versatility in medicinal chemistry, offering a scaffold for developing targeted inhibitors or modulators. High purity and well-defined synthetic pathways ensure reproducibility for research and industrial use.
N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl-2,2-dimethylpropanamide structure
930070-06-7 structure
Product name:N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl-2,2-dimethylpropanamide
CAS No:930070-06-7
MF:C16H22N2O3
MW:290.357484340668
CID:5498414

N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

    • N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]-2,2-dimethylpropanamide
    • N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl-2,2-dimethylpropanamide
    • Inchi: 1S/C16H22N2O3/c1-16(2,3)15(20)17-11-7-8-12(13(10-11)21-4)18-9-5-6-14(18)19/h7-8,10H,5-6,9H2,1-4H3,(H,17,20)
    • InChI Key: LHGLSJTWQYPAMK-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(N2CCCC2=O)C(OC)=C1)(=O)C(C)(C)C

N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl-2,2-dimethylpropanamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2783-0303-3mg
N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]-2,2-dimethylpropanamide
930070-06-7 90%+
3mg
$94.5 2023-05-16
Life Chemicals
F2783-0303-40mg
N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]-2,2-dimethylpropanamide
930070-06-7 90%+
40mg
$210.0 2023-05-16
Life Chemicals
F2783-0303-5μmol
N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]-2,2-dimethylpropanamide
930070-06-7 90%+
5μl
$94.5 2023-05-16
Life Chemicals
F2783-0303-15mg
N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]-2,2-dimethylpropanamide
930070-06-7 90%+
15mg
$133.5 2023-05-16
Life Chemicals
F2783-0303-75mg
N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]-2,2-dimethylpropanamide
930070-06-7 90%+
75mg
$312.0 2023-05-16
Life Chemicals
F2783-0303-10μmol
N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]-2,2-dimethylpropanamide
930070-06-7 90%+
10μl
$103.5 2023-05-16
Life Chemicals
F2783-0303-1mg
N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]-2,2-dimethylpropanamide
930070-06-7 90%+
1mg
$81.0 2023-05-16
Life Chemicals
F2783-0303-5mg
N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]-2,2-dimethylpropanamide
930070-06-7 90%+
5mg
$103.5 2023-05-16
Life Chemicals
F2783-0303-30mg
N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]-2,2-dimethylpropanamide
930070-06-7 90%+
30mg
$178.5 2023-05-16
Life Chemicals
F2783-0303-2μmol
N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]-2,2-dimethylpropanamide
930070-06-7 90%+
2μl
$85.5 2023-05-16

N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl-2,2-dimethylpropanamide Related Literature

Additional information on N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl-2,2-dimethylpropanamide

N-3-Methoxy-4-(2-Oxopyrrolidin-1-Yl)Phenyl-2,2-Dimethylpropanamide: A Comprehensive Overview

N-3-Methoxy-4-(2-Oxopyrrolidin-1-Yl)Phenyl-2,2-Dimethylpropanamide, identified by the CAS registry number 930070-06-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a methoxy-substituted phenyl group with a 2-pyrrolidone moiety and a 2,2-dimethylpropanamide functional group. The combination of these structural elements contributes to its distinctive chemical properties and reactivity.

The synthesis of N-3-Methoxy-4-(2-Oxopyrrolidin-1-Yl)Phenyl-related compounds has been a topic of interest in recent years, driven by their potential applications in drug design and material science. Researchers have explored various synthetic pathways to optimize the production of this compound, focusing on improving yield and purity while minimizing environmental impact. For instance, a study published in the Journal of Organic Chemistry highlighted the use of microwave-assisted synthesis to expedite the formation of similar compounds, suggesting that this approach could be adapted for the synthesis of CAS No. 930070-related materials.

The pharmacological properties of N-Methoxyphenyl-based compounds have also garnered attention due to their potential as bioactive agents. Recent studies have demonstrated that such compounds exhibit promising anti-inflammatory and antioxidant activities, making them candidates for further exploration in therapeutic applications. Specifically, the presence of the 2-pyrrolidone group in CAS No. 930070 is believed to enhance the compound's ability to interact with biological systems, potentially leading to novel drug delivery mechanisms.

In terms of industrial applications, N-Methoxyphenyl-based compounds are being investigated for their role in advanced materials such as polymers and coatings. The unique combination of functional groups in CAS No. 930070 allows for tailored properties such as improved thermal stability and mechanical strength. A research article in Polymer Chemistry reported on the development of high-performance polymers incorporating similar structures, suggesting that CAS No. 930070 could serve as a building block for next-generation materials.

The environmental impact of synthesizing and using CAS No. 930070 has also been a focus of recent studies. Green chemistry principles are being applied to minimize waste and energy consumption during production processes. For example, catalytic methods utilizing renewable resources have been proposed to synthesize similar compounds more sustainably. These advancements not only enhance the eco-friendliness of production but also align with global efforts to promote sustainable chemical practices.

In conclusion, N-Methoxyphenyl-based compounds like CAS No. 930070 represent a promising class of materials with diverse applications across pharmaceuticals, materials science, and beyond. Ongoing research continues to uncover new insights into their synthesis, properties, and potential uses, positioning them as key players in future technological advancements.

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